Cas no 1514021-06-7 (2-(3-bromo-4-methylphenyl)ethyl(methyl)amine)

• Product Name: 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine
• CAS No: 1514021-06-7
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5790682
• PubChem ID: 83537699
• Update Time: 2025-10-31

2-(3-bromo-4-methylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1514021-06-7
• [2-(3-bromo-4-methylphenyl)ethyl](methyl)amine
• EN300-1898357
• 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine

• Inchi： 1S/C10H14BrN/c1-8-3-4-9(5-6-12-2)7-10(8)11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： TYUUWYJATNNCTH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CCNC

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine

Professional Introduction to Compound with CAS No. 1514021-06-7 and Product Name: 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine

The compound with the CAS number 1514021-06-7 and the product name 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a 3-bromo-4-methylphenyl moiety, which is a key pharmacophore that contributes to its biological activity. This moiety is particularly interesting because it combines the electron-withdrawing effect of the bromine atom with the lipophilic nature of the methyl group, enhancing its interaction with biological targets.

Recent studies have highlighted the importance of 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine in the development of novel therapeutic agents. Its structural features make it a promising candidate for further investigation in various pharmacological contexts. For instance, research has demonstrated that compounds with similar structural motifs exhibit inhibitory effects on certain enzymes and receptors, which are implicated in a range of diseases. The presence of the 3-bromo-4-methylphenyl group is particularly noteworthy, as it has been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways.

In addition to its enzymatic interactions, 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine has shown potential in modulating neurotransmitter systems. The compound’s ability to interact with neurotransmitter receptors has been explored in preclinical studies, where it demonstrated efficacy in models of neurological disorders. The combination of the bromo and methyl substituents appears to enhance its binding affinity to specific receptor subtypes, making it a valuable tool for investigating the mechanisms underlying these conditions. Furthermore, the compound’s chemical stability and solubility profile make it suitable for formulation into various pharmaceutical dosage forms.

The synthesis of 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the bromination and methylation of a phenyl ring, followed by nucleophilic substitution to introduce the ethylamino group. This synthetic route underscores the compound’s feasibility for large-scale production, which is essential for both preclinical and clinical studies. The efficiency and scalability of its synthesis have been optimized by researchers to ensure high yields and purity levels, making it a reliable starting material for further derivatization.

One of the most compelling aspects of 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine is its potential as a scaffold for drug development. By modifying its structure, chemists can explore new analogs with enhanced pharmacological properties. For example, replacing or altering the 3-bromo-4-methylphenyl group can lead to compounds with different biological activities or improved pharmacokinetic profiles. This flexibility makes it an attractive candidate for medicinal chemists who are seeking novel therapeutic entities. Additionally, computational modeling techniques have been employed to predict the binding interactions of this compound with biological targets, providing valuable insights into its mechanism of action.

Recent advancements in drug discovery technologies have further propelled the interest in 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine. High-throughput screening (HTS) and structure-based drug design (SBDD) methods have been utilized to identify new leads based on this compound’s scaffold. These approaches have enabled researchers to rapidly assess large libraries of derivatives and select those with promising activity profiles. Moreover, bioinformatics tools have been used to analyze biological data related to this compound, providing a deeper understanding of its potential therapeutic applications.

The pharmacological profile of 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine has been extensively studied in both in vitro and in vivo models. Initial investigations have revealed that it exhibits significant activity against certain disease-related pathways. For instance, studies have shown that it can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. This makes it a candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with specific neurotransmitter receptors suggests potential applications in treating neurological disorders like depression and anxiety.

The safety profile of 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine is another critical aspect that has been evaluated during preclinical studies. Toxicology assessments have been conducted to determine its acute and chronic toxicity levels, as well as its potential for inducing adverse effects at various doses. These studies have provided valuable data on its safety margins and recommended dosing regimens for further clinical evaluation. The results from these toxicology studies are crucial for ensuring that any future clinical trials are conducted safely and effectively.

The future directions for research involving 2-(3-bromo-4-methylphenyl)ethyl(methyl)amine are promising and multifaceted. Ongoing studies aim to explore its efficacy in treating various diseases by optimizing its chemical structure through medicinal chemistry approaches. Additionally, researchers are investigating its potential role in combination therapies, where it may be used alongside other drugs to enhance therapeutic outcomes. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is also being explored to accelerate drug discovery processes involving this compound.

In conclusion,2-(3-bromo-4-methylphenyl)ethnic(methy1)-am ine, with CAS number 1514021 - 06 - 7 , represents a significant advancement in pharmaceutical chemistry due t0 i ts unique structural features , promising pharmacological properties , an d synthetic accessibility . Its potential applications i n treating various diseases make i t an attractive candidate f0r further investigation . As research continues t0 uncover new insights into i ts mechanism o f action an d therapeutic benefits , thi s compound is poised t0 play a crucial role i n future medical treatments .